ethyl 2-[(4-ethylphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate

• IUPAC Name: ethyl 2-(4-ethylanilino)-5-methyl-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C15H18N2O2S/c1-4-11-6-8-12(9-7-11)16-15-17-13(10(3)20-15)14(18)19-5-2/h6-9H,4-5H2,1-3H3,(H,16,17)
• InChI Key: UIJBPHBSWILSKH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC2=NC(=C(S2)C)C(=O)OCC
• Molecular Formula: C15H18N2O2S
• Molecular Weight: 290.4 g/mol

Description

Ethyl 2-[(4-ethylphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate is a chemical compound that has gained significant attention in scientific research. The compound is known for its unique chemical structure and potential applications in various fields, including medicine, agriculture, and material science. In

Mechanism of Action

The mechanism of action of ethyl 2-[(4-ethylphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate is not fully understood. However, studies have shown that the compound works by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. This inhibition leads to the death of cancer cells and the prevention of their growth.
Biochemical and Physiological Effects:
Ethyl 2-[(4-ethylphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has been shown to have a range of biochemical and physiological effects. In cancer cells, the compound has been shown to induce apoptosis, which is the programmed cell death of cancer cells. In insects, the compound has been shown to disrupt the nervous system, leading to paralysis and death. In organic electronic devices, the compound has been shown to have good charge transport properties, making it a promising material for use in such devices.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 2-[(4-ethylphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate in lab experiments is its high purity and stability. The compound can be easily synthesized and purified, making it a reliable reagent for various experiments. However, one of the limitations of using the compound is its potential toxicity. The compound has been shown to have toxic effects on certain organisms, which can limit its use in some experiments.

Future Directions

There are several future directions for the study of ethyl 2-[(4-ethylphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate. One potential direction is the further exploration of its anti-cancer properties, with the goal of developing new cancer treatments. Another direction is the development of safer and more effective pesticides based on the compound's insecticidal properties. Additionally, the compound's potential use in organic electronic devices could be further explored, with the goal of developing more efficient and reliable devices.

Synthesis Methods

The synthesis of ethyl 2-[(4-ethylphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate involves a multi-step process that requires expertise in organic chemistry. The first step involves the preparation of 4-ethylphenylhydrazine, which is then reacted with 2-bromoacetophenone to produce 2-(4-ethylphenyl)-N-(2-bromoacetyl)hydrazinecarboxamide. The final step involves the reaction of 2-(4-ethylphenyl)-N-(2-bromoacetyl)hydrazinecarboxamide with methyl 2-bromoacetate and potassium thioacetate to yield ethyl 2-[(4-ethylphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate.

Scientific Research Applications

Ethyl 2-[(4-ethylphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has been extensively studied for its potential applications in various scientific fields. In medicine, the compound has shown promising results as an anti-cancer agent, with studies showing its ability to inhibit the growth of cancer cells. In agriculture, the compound has been tested as a potential pesticide due to its insecticidal properties. In material science, the compound has been studied for its potential use in the development of organic electronic devices.